Cas no 2137668-34-7 (tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate)

• Product Name: tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate
• CAS No: 2137668-34-7
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5766266
• PubChem ID: 165474132
• Update Time: 2025-06-08

tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-7-yl}carbamate
• 2137668-34-7
• EN300-1129139
• tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate

• Inchi： 1S/C15H20N2O3/c1-14(2,3)20-13(18)17-10-4-5-11-12(8-10)19-15(6-7-15)9-16-11/h4-5,8,16H,6-7,9H2,1-3H3,(H,17,18)
• InChI Key： UDXIFAVJXXNULR-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2NCC21CC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate

Introduction to tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate (CAS No. 2137668-34-7)

tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate (CAS No. 2137668-34-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which confers it with a range of potential biological activities and therapeutic applications. The spirocyclic framework, particularly the 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane moiety, is a key structural feature that has been extensively studied for its role in modulating various biological processes.

The tert-butyl group in the compound serves as a protective group for the amine functionality, which is crucial for maintaining the stability and reactivity of the molecule during synthesis and formulation. This protective group can be selectively removed under mild conditions, allowing for further functionalization and derivatization of the compound. The ability to manipulate the tert-butyl group makes this compound a versatile starting material for the development of novel drugs and therapeutic agents.

Recent research has highlighted the potential of tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that compounds with similar spirocyclic structures exhibit potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound effectively inhibited the aggregation of amyloid-beta peptides, a key factor in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate has also shown promise in cancer research. The spirocyclic structure has been found to enhance the cytotoxicity of anticancer agents by improving their cellular uptake and stability. A recent study in *Cancer Research* reported that this compound exhibited significant antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient crossing of biological membranes, including the blood-brain barrier (BBB), which is crucial for its application in central nervous system (CNS) disorders. Furthermore, the compound's metabolic stability ensures prolonged therapeutic effects without rapid degradation or clearance from the body.

From a synthetic perspective, tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate can be synthesized through a multi-step process involving spirocyclization reactions and amide bond formation. The synthesis typically starts with the preparation of a suitable benzoxazine precursor, followed by ring-opening reactions to form the spirocyclic intermediate. The final step involves coupling with an appropriate amine to form the desired carbamate product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound on both laboratory and industrial scales.

The safety profile of tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate has been evaluated through various preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs or systems. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, tert-butyl N-{3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane-7-yl}carbamate (CAS No. 2137668-34-7) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Its potential applications in neurological disorders and cancer therapy make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.